Cas no 135655-17-3 (4-{(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino}benzene-1-sulfonamide)

4-{(4,4-Dimethyl-2,6-dioxocyclohexylidene)methylamino}benzene-1-sulfonamide is a specialized sulfonamide derivative featuring a cyclohexylidene-methylamino moiety, which enhances its structural and functional versatility. This compound exhibits potential utility in medicinal chemistry due to its sulfonamide group, a common pharmacophore in enzyme inhibition, particularly targeting carbonic anhydrases. The conjugated diketone system within the cyclohexylidene ring may contribute to unique reactivity, enabling applications in synthetic intermediates or as a chelating agent. Its well-defined molecular architecture allows for precise modifications, making it valuable in drug discovery and biochemical research. The compound’s stability and solubility profile further support its use in experimental and industrial settings.

4-{(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino}benzene-1-sulfonamide structure

135655-17-3 structure

Product name:4-{(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino}benzene-1-sulfonamide

CAS No:135655-17-3

MF:C₁₅H₁₈N₂O₄S

MW:322.379422664642

CID:6537503

4-{(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-{(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino}benzene-1-sulfonamide
- 4-(((4,4-dimethyl-2,6-dioxocyclohexylidene)methyl)amino)benzenesulfonamide
- Benzenesulfonamide, 4-[[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]amino]-
- Inchi： 1S/C15H18N2O4S/c1-15(2)7-13(18)12(14(19)8-15)9-17-10-3-5-11(6-4-10)22(16,20)21/h3-6,9,17H,7-8H2,1-2H3,(H2,16,20,21)
- InChI Key： XQPYSOOEMUSIGI-UHFFFAOYSA-N
- SMILES： C1(S(N)(=O)=O)=CC=C(N/C=C2/C(=O)CC(C)(C)CC/2=O)C=C1

Experimental Properties

Density: 1.393±0.06 g/cm3(Predicted)
Boiling Point: 519.6±60.0 °C(Predicted)
pka: 9.97±0.12(Predicted)

4-{(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino}benzene-1-sulfonamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1155-0430-1mg	4-{[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]amino}benzene-1-sulfonamide	135655-17-3	90%+	1mg	$81.0	2023-05-17
Life Chemicals	F1155-0430-10mg	4-{[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]amino}benzene-1-sulfonamide	135655-17-3	90%+	10mg	$118.5	2023-05-17
Life Chemicals	F1155-0430-10μmol	4-{[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]amino}benzene-1-sulfonamide	135655-17-3	90%+	10μl	$103.5	2023-05-17
Life Chemicals	F1155-0430-5mg	4-{[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]amino}benzene-1-sulfonamide	135655-17-3	90%+	5mg	$103.5	2023-05-17
Life Chemicals	F1155-0430-5μmol	4-{[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]amino}benzene-1-sulfonamide	135655-17-3	90%+	5μl	$94.5	2023-05-17
Life Chemicals	F1155-0430-2mg	4-{[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]amino}benzene-1-sulfonamide	135655-17-3	90%+	2mg	$88.5	2023-05-17
Life Chemicals	F1155-0430-4mg	4-{[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]amino}benzene-1-sulfonamide	135655-17-3	90%+	4mg	$99.0	2023-05-17
Life Chemicals	F1155-0430-3mg	4-{[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]amino}benzene-1-sulfonamide	135655-17-3	90%+	3mg	$94.5	2023-05-17
Life Chemicals	F1155-0430-2μmol	4-{[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]amino}benzene-1-sulfonamide	135655-17-3	90%+	2μl	$85.5	2023-05-17

4-{(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino}benzene-1-sulfonamide Related Literature

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Additional information on 4-{(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino}benzene-1-sulfonamide

4-{(4,4-Dimethyl-2,6-Dioxocyclohexylidene)Methylamino}Benzene-1-Sulfonamide: A Comprehensive Overview

4-{(4,4-Dimethyl-2,6-Dioxocyclohexylidene)Methylamino}Benzene-1-Sulfonamide, commonly referred to by its CAS number CAS No. 135655-17-3, is a highly specialized chemical compound with significant applications in various fields. This compound is a derivative of benzene sulfonamide, featuring a unique structure that combines a sulfonamide group with a substituted cyclohexenone moiety. The presence of the sulfonamide group imparts strong electron-withdrawing properties, while the cyclohexenone ring contributes to the compound's stability and reactivity.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in organic synthesis have enabled the development of more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels.

4-{(4,4-Dimethyl-2,6-Dioxocyclohexylidene)Methylamino}Benzene-1-Sulfonamide has garnered significant attention in the pharmaceutical industry due to its potential as a drug candidate. Studies have shown that this compound exhibits promising biological activity, particularly in the realm of enzyme inhibition. For example, recent research has demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways, making it a potential candidate for anti-cancer drug development.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. Its unique chemical structure makes it an ideal candidate for use in the development of advanced polymers and coatings. Researchers have explored its application as a building block for creating high-performance materials with enhanced mechanical and thermal properties.

The structural versatility of CAS No. 135655-17-3 has also made it a valuable tool in organic chemistry education and research. Its complex structure serves as an excellent model for teaching advanced concepts in stereochemistry and reaction mechanisms. Moreover, its reactivity under various conditions provides valuable insights into the behavior of similar compounds.

From an environmental standpoint, there is growing interest in understanding the fate and transport of 4-{(4,4-Dimethyl-2,6-Dioxocyclohexylidene)Methylamino}Benzene-1-Sulfonamide in natural systems. Recent studies have focused on its biodegradation pathways and potential impact on aquatic ecosystems. These investigations are crucial for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, CAS No. 135655-17-3, or 4-{(4,4-Dimethyl-2,6-Dioxocyclohexylidene)Methylamino}Benzene-1-Sulfonamide, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and structural features make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its potential uses and behaviors, this compound is poised to play an even more significant role in shaping future advancements in chemistry and related fields.